Cas no 128402-06-2 (2-Benzoyl-2-methylcyclohexan-1-one)

2-Benzoyl-2-methylcyclohexan-1-one structure
128402-06-2 structure
Product Name:2-Benzoyl-2-methylcyclohexan-1-one
CAS No:128402-06-2
MF:C14H16O2
MW:216.275644302368
CID:2769543
PubChem ID:14591547
Update Time:2025-04-21

2-Benzoyl-2-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • DTXCID00512734
    • 128402-06-2
    • 2-Benzoyl-2-methylcyclohexanone
    • 2-Benzoyl-2-methylcyclohexan-1-one
    • DTXSID90561958
    • Inchi: 1S/C14H16O2/c1-14(10-6-5-9-12(14)15)13(16)11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10H2,1H3
    • InChI Key: JECYRXSLRHHTLZ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1(C(C1C=CC=CC=1)=O)C

Computed Properties

  • Exact Mass: 216.115029749Da
  • Monoisotopic Mass: 216.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.1Ų
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